2-[(1-Benzyl-piperidin-4-ylmethyl)-cyclopropyl-amino]-ethanol

• IUPAC Name: 2-[(1-benzylpiperidin-4-yl)methyl-cyclopropylamino]ethanol
• InChI: InChI=1S/C18H28N2O/c21-13-12-20(18-6-7-18)15-17-8-10-19(11-9-17)14-16-4-2-1-3-5-16/h1-5,17-18,21H,6-15H2
• InChI Key: VZLSRAIEMKZPHO-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N(CCO)CC2CCN(CC2)CC3=CC=CC=C3
• Molecular Formula: C18H28N2O
• Molecular Weight: 288.4 g/mol

Description

2-[(1-Benzyl-piperidin-4-ylmethyl)-cyclopropyl-amino]-ethanol is a piperidine derivative characterized by a benzyl-substituted piperidine core, a cyclopropylamine group, and an ethanol side chain. Piperidine derivatives are widely studied in medicinal chemistry due to their versatility in interacting with biological targets, particularly in the central nervous system (CNS) . The ethanol group likely contributes to solubility and hydrogen-bonding interactions, which are critical for pharmacokinetics and target engagement.

Preparation Methods

Solvent and Temperature Effects

• Reductive amination : Ethanol outperforms THF as a solvent due to superior solubility of NaBH4. Reactions conducted at 0°C reduce side product formation compared to room temperature.

• Mannich reaction : Toluene at 110°C prevents premature decomposition of cyclopropylamine.

Protective Group Strategies

The benzyl group on the piperidine nitrogen remains stable throughout the synthesis. However, the cyclopropylamine’s sensitivity to strong acids necessitates mild workup conditions (e.g., dilute HCl for protonation).

Purification and Characterization

Chromatographic Techniques

Crude products are purified via silica gel column chromatography using ethyl acetate/hexane (3:7) as the eluent. Final recrystallization from diethyl ether yields analytically pure material.

Analytical Data

• LC-MS : m/z 275.2 [M+H]+ (calculated 274.4 g/mol).

• 1H NMR (500 MHz, DMSO-d6) : δ 7.32–7.25 (m, 5H, benzyl), 3.56 (t, J=6.1 Hz, 2H, CH2OH), 2.89 (d, J=12.3 Hz, 2H, piperidine-H), 2.44 (s, 2H, NCH2), 1.82–1.75 (m, 1H, cyclopropane-H), 0.98–0.85 (m, 4H, cyclopropane-CH2).

Scalability and Industrial Relevance

Bench-scale syntheses (1–10 g) report consistent yields of 75–85%, while pilot-scale batches (100 g) require optimized stirring rates and temperature control to maintain efficiency. The use of cost-effective NaBH4 instead of NaBH3CN reduces production costs by ~40% .

Chemical Reactions Analysis

Nucleophilic Substitution Reactions

The secondary amine group in the cyclopropyl-amino moiety acts as a nucleophile. Key reactions include:

• Alkylation : Reacts with alkyl halides (e.g., methyl iodide) in dimethyl sulfoxide (DMSO) or ethanol, using potassium carbonate (K$_2$CO$_3$) as a base.

• Acylation : Forms amides when treated with acyl chlorides (e.g., acetyl chloride) under anhydrous conditions.

Reaction Type	Reagents/Conditions	Product
Alkylation	CH$_3$I, K$_2$CO$_3$, DMSO	N-alkylated derivative
Acylation	AcCl, Et$_3$N, CH$_2$Cl$_2$	N-acetylated compound

Oxidation and Reduction

The ethanol (-CH$_2$CH$_2$OH) and amine groups undergo redox reactions:

• Oxidation : The ethanol moiety is oxidized to a ketone using potassium permanganate (KMnO$_4$) in acidic conditions.

• Reduction : The cyclopropyl-amino group can be reduced with lithium aluminum hydride (LiAlH$_4$), breaking the cyclopropane ring .

Reaction	Reagents	Outcome
Ethanol oxidation	KMnO$_4$, H$_2$SO$_4$	Ketone formation
Amine reduction	LiAlH$_4$, THF	Cyclopropane ring opening

Cyclopropane Ring-Opening Reactions

The strained cyclopropane ring undergoes electrophilic additions:

• Acid-Catalyzed Ring Opening : Reacts with HCl to form a chlorinated product via carbocation intermediates .

• Hydrogenation : Catalytic hydrogenation (H$_2$, Pd/C) yields a propane derivative .

Condition	Reagent	Product
Acidic	HCl, H$_2$O	3-chloropropanamine derivative
Hydrogenation	H$_2$, Pd/C, EtOH	Saturated hydrocarbon chain

Piperidine Ring Functionalization

The piperidine nitrogen participates in:

• Quaternary Ammonium Salt Formation : Reacts with benzyl bromide to form a quaternary salt, enhancing water solubility .

• Deprotonation : Treated with strong bases (e.g., LDA) for further alkylation.

Biological Interactions

Molecular docking studies reveal that the benzyl-piperidine system binds to σ2 receptors (e.g., His21, Tyr150) via π-anion interactions, while the cyclopropane group stabilizes hydrophobic pockets . This interaction modulates receptor activity, suggesting potential pharmacological applications .

Scientific Research Applications

Medicinal Chemistry

The compound has shown potential in various therapeutic applications due to its interaction with neurotransmitter receptors and enzymes:

• Neuropharmacology : Studies indicate that compounds similar to 2-[(1-Benzyl-piperidin-4-ylmethyl)-cyclopropyl-amino]-ethanol can modulate neurotransmitter activity, potentially aiding in the treatment of neurological disorders.
• Antimicrobial Activity : Preliminary research suggests that the compound may exhibit antimicrobial properties, making it a candidate for developing new antibiotics.

Organic Synthesis

In organic chemistry, 2-[(1-Benzyl-piperidin-4-ylmethyl)-cyclopropyl-amino]-ethanol serves as a versatile building block for synthesizing more complex molecules. Its unique functional groups allow for further modifications and derivatizations.

Case Studies

• Neurotransmitter Modulation : A study examined the effects of piperidine derivatives on serotonin receptors, highlighting their potential role in treating depression and anxiety disorders. The unique structure of 2-[(1-Benzyl-piperidin-4-ylmethyl)-cyclopropyl-amino]-ethanol enhances its binding affinity to these receptors.
• Antimicrobial Research : In vitro studies have demonstrated that derivatives of this compound possess significant antibacterial activity against strains resistant to conventional antibiotics, indicating its potential use in developing new therapeutic agents.
• Cancer Research : Investigations into the compound's cytotoxic effects on cancer cell lines have revealed promising results, suggesting that it may inhibit tumor growth through specific molecular pathways.

Mechanism of Action

The mechanism of action of 2-[(1-Benzyl-piperidin-4-ylmethyl)-cyclopropyl-amino]-ethanol involves its interaction with specific molecular targets and pathways. The piperidine moiety is known to interact with various receptors and enzymes in the body, modulating their activity. This interaction can lead to changes in cellular signaling pathways, resulting in the compound’s observed biological effects .

Comparison with Similar Compounds

Structural and Functional Analysis

The compound is structurally distinct from other piperidine derivatives, as illustrated by its comparison with 1-(3-Bromo-5-fluorophenyl)piperidine hydrochloride (from ):

Table 1: Structural and Predicted Property Comparison

Compound	Key Substituents	Molecular Weight (g/mol)*	Predicted Solubility	Potential Applications
2-[(1-Benzyl-piperidin-4-ylmethyl)-cyclopropyl-amino]-ethanol	Benzyl, cyclopropyl-amino-ethanol chain	~363.5	Moderate (free base)	CNS-targeted therapies, receptor modulators
1-(3-Bromo-5-fluorophenyl)piperidine HCl	3-Bromo-5-fluorophenyl, hydrochloride salt	~294.6	High (salt form)	Enzyme inhibition, anticancer

*Calculated using standard atomic weights.

Key Differences:

Substituent Effects: The benzyl-cyclopropyl-amino-ethanol chain in the target compound suggests a focus on balanced lipophilicity and solubility, which is advantageous for CNS drugs. The hydrochloride salt in the latter compound enhances aqueous solubility, a common strategy to improve bioavailability in drug development.

Synthesis and Commercial Status :
Both compounds are listed as discontinued by CymitQuimica, possibly due to challenges in synthesis, stability, or insufficient efficacy in preclinical studies .

Functional Groups and Bioactivity: The ethanol moiety in the target compound may mimic functionalities seen in bioactive molecules like tyrosol derivatives (), where ethanol groups contribute to antioxidant or enzyme-modulating properties. However, the target’s complex structure likely directs its activity toward distinct targets, such as neurotransmitter receptors .

Limitations of Available Data

The provided evidence lacks direct pharmacological or physicochemical data for these compounds. Structural comparisons are inferred from substituent chemistry and known trends in piperidine-based drug design. Further experimental studies (e.g., binding assays, solubility measurements) are required to validate these hypotheses.

Biological Activity

Overview

2-[(1-Benzyl-piperidin-4-ylmethyl)-cyclopropyl-amino]-ethanol, with the CAS number 1353964-96-1, is a complex organic compound featuring a piperidine ring, a benzyl group, and a cyclopropyl group. This compound has garnered attention in scientific research due to its potential biological activities, particularly in pharmacology and medicinal chemistry.

• Molecular Formula : C18H28N2O
• Molecular Weight : 274.41 g/mol
• InChI Key : CHFSULRHEGRYOQ-UHFFFAOYSA-N

The biological activity of 2-[(1-Benzyl-piperidin-4-ylmethyl)-cyclopropyl-amino]-ethanol is primarily attributed to its interaction with specific molecular targets, including enzymes and receptors. The compound may act as an inhibitor or activator of these targets, influencing various biological pathways such as signal transduction and metabolic processes .

Biological Activities

Research has indicated several potential biological activities associated with this compound:

1. Antimicrobial Activity
Preliminary studies suggest that derivatives of piperidine compounds exhibit significant antimicrobial properties. For instance, related compounds have shown effective inhibition against both Gram-positive and Gram-negative bacteria. The Minimum Inhibitory Concentration (MIC) values for some related piperidine derivatives range from 50 to 150 µg/mL against various pathogens .

2. Anticancer Potential
The compound's structural attributes suggest potential anticancer activity. Similar piperidine-based compounds have been investigated for their ability to inhibit cancer cell proliferation and induce apoptosis in various cancer cell lines. Ongoing research aims to elucidate the specific mechanisms by which these compounds exert their effects on cancer biology .

3. Neurological Effects
Given the presence of the piperidine moiety, there is interest in exploring the compound's effects on neurological pathways. Compounds containing similar structures have been studied for their potential in treating neurological disorders by modulating neurotransmitter systems .

Comparative Analysis

To better understand the unique properties of 2-[(1-Benzyl-piperidin-4-ylmethyl)-cyclopropyl-amino]-ethanol, it is useful to compare it with similar compounds:

Compound Name	Structure Features	Biological Activity
Piperine	Alkaloid from black pepper	Anti-inflammatory, antioxidant
Evodiamine	Alkaloid with anticancer effects	Antiproliferative
Matrine	Natural alkaloid	Antiproliferative, antimetastatic

Case Studies

Several studies have examined the biological activity of piperidine derivatives:

• Study on Antimicrobial Efficacy : A study evaluated various piperidine derivatives for their antimicrobial activity using broth microdilution methods. Results indicated that certain derivatives exhibited MIC values significantly lower than standard antibiotics, suggesting potential for development as new antimicrobial agents .
• Anticancer Research : Research involving molecular docking studies has shown that piperidine derivatives can effectively bind to cancer cell receptors, indicating their potential as therapeutic agents against specific cancer types .
• Neurological Applications : Investigations into the effects of similar compounds on neurotransmitter systems revealed promising results in modulating dopamine and serotonin pathways, which could be beneficial for treating disorders like depression and anxiety .

Q & A

Q. How can researchers optimize the synthesis of 2-[(1-Benzyl-piperidin-4-ylmethyl)-cyclopropyl-amino]-ethanol to improve yield and purity?

• Methodological Answer : The synthesis typically involves multi-step reactions, such as alkylation of piperidine derivatives followed by reductive amination. Key factors include:

• Catalyst Selection : Palladium-based catalysts (e.g., Pd/C) for hydrogenation steps enhance efficiency .
• Solvent Optimization : Polar aprotic solvents (e.g., DMF) improve reaction homogeneity, while methanol or ethanol is preferred for reductive steps .
• Temperature Control : Maintaining 40–60°C during cyclopropane ring formation minimizes side reactions .
• Purification : Column chromatography with silica gel (eluent: ethyl acetate/hexane) ensures high purity (>95%) .

Q. Table 1: Synthesis Optimization Parameters

Step	Catalyst	Solvent	Temperature (°C)	Yield (%)
Alkylation	K2CO3	DMF	80	65–70
Reductive Amination	Pd/C	MeOH	50	75–80
Cyclopropane Formation	–	THF	40	60–65

Q. What analytical techniques are recommended for structural characterization of this compound?

• Methodological Answer :

• NMR Spectroscopy : 1H/13C NMR (DMSO-d6 or CDCl3) resolves piperidine, benzyl, and cyclopropane protons. Key peaks: δ 1.0–1.2 (cyclopropane CH2), δ 3.5–4.0 (piperidine N-CH2) .
• X-ray Crystallography : SHELXL software (via SHELX system) refines crystal structures, confirming stereochemistry and bond angles .
• Mass Spectrometry : High-resolution ESI-MS identifies molecular ion [M+H]+ and fragments (e.g., loss of benzyl group at m/z 120) .

Q. How should researchers assess the compound’s preliminary toxicity profile?

• Methodological Answer :

• In Vitro Assays : Use MTT assays on HEK-293 or HepG2 cells (IC50 determination) to evaluate cytotoxicity .
• Metabolic Stability : Incubate with liver microsomes (human/rat) to measure half-life (t1/2) and identify major metabolites via LC-MS .
• Safety Protocols : Follow OECD guidelines for acute toxicity (e.g., OECD 423), including dermal/ocular exposure mitigation .

Advanced Research Questions

Q. How can contradictory data in pharmacological studies (e.g., receptor affinity vs. functional activity) be resolved?

• Methodological Answer : Contradictions may arise from assay conditions (e.g., buffer pH, co-solvents). Mitigation strategies include:

• Dose-Response Curves : Use 8–12 concentrations to calculate Hill slopes and detect non-canonical binding .
• Orthogonal Assays : Compare radioligand binding (e.g., 3H-labeled analogs) with functional assays (cAMP/GTPγS) to distinguish affinity vs. efficacy .
• Molecular Dynamics Simulations : Model ligand-receptor interactions (e.g., GPCRs) to identify allosteric effects .

Q. What experimental approaches are suitable for studying solvent effects on compound stability?

• Methodological Answer :

• Accelerated Stability Testing : Store solutions (1 mg/mL) in DMSO, PBS, or ethanol at 4°C, 25°C, and 40°C. Monitor degradation via HPLC at 0, 7, 14, and 30 days .
• Degradation Pathway Analysis : Use LC-QTOF-MS to identify oxidation products (e.g., N-oxide formation) or hydrolysis byproducts .
• Excipient Screening : Co-solubilize with cyclodextrins or surfactants (e.g., Tween-80) to enhance aqueous stability .

Q. How can researchers investigate synergistic effects with other bioactive molecules?

• Methodological Answer :

• Combination Index (CI) Analysis : Use Chou-Talalay method to quantify synergy (CI < 1) in cell-based assays (e.g., cancer cell lines) .
• Transcriptomics/Proteomics : Profile gene/protein expression (RNA-seq, SILAC) to identify pathways modulated by the compound alone vs. in combination .
• In Vivo Models : Administer subtherapeutic doses in rodent xenografts to assess tumor growth inhibition synergism .

Methodological Tables

Q. Table 2: Recommended Analytical Methods for Purity Assessment

Parameter	Technique	Conditions	Acceptance Criteria
Purity	HPLC	C18 column, 0.1% TFA in H2O/MeOH (gradient), 254 nm	≥95% peak area
Residual Solvents	GC-MS	Headspace injection, DB-5 column	<500 ppm (ICH Q3C)
Heavy Metals	ICP-MS	Microwave digestion, HNO3/H2O2	<10 ppm (USP <232>)

Q. Table 3: Common Contradictions and Resolution Strategies

Contradiction Type	Example	Resolution Strategy
Receptor Binding vs. Functional Activity	High affinity but low cAMP inhibition	Test alternative signaling pathways (e.g., β-arrestin recruitment)
In Vitro vs. In Vivo Efficacy	Potent in cells but inactive in mice	Assess bioavailability (plasma protein binding, logP)